Cas no 920972-78-7 (3-[(4-Chlorophenyl)methylidene]-2-oxopentanoic acid)

• Product Name: 3-[(4-Chlorophenyl)methylidene]-2-oxopentanoic acid
• CAS No: 920972-78-7
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• CID: 746458
• Update Time: 2023-08-03

3-[(4-Chlorophenyl)methylidene]-2-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-[(4-chlorophenyl)methylene]-2-oxo-, (3E)-
• 3-[(4-chlorophenyl)methylidene]-2-oxopentanoic acid
• 3-[(4-Chlorophenyl)methylidene]-2-oxopentanoic acid

• Inchi： 1S/C12H11ClO3/c1-2-9(11(14)12(15)16)7-8-3-5-10(13)6-4-8/h3-7H,2H2,1H3,(H,15,16)
• InChI Key： CRLFPBBJCFYAEO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C=C(C(C(=O)O)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 301
• Topological Polar Surface Area: 54.4